Cas no 898462-56-1 (N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898462-56-1
• MF: C₁₈H₁₇FN₂O₃S
• MW: 360.402586698532
• CID: 5485976
• Update Time: 2025-05-19

N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SVTNBYNUWZHCRC-UHFFFAOYSA-N
• N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C18H17FN2O3S/c19-15-4-1-12(2-5-15)11-20-25(23,24)16-9-13-3-6-17(22)21-8-7-14(10-16)18(13)21/h1-2,4-5,9-10,20H,3,6-8,11H2
• InChI Key： SVTNBYNUWZHCRC-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(N([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

Introduction to N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide (CAS No. 898462-56-1)

N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide, identified by its CAS number 898462-56-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of tricyclic sulfonamides, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex tricyclic framework with multiple functional groups, including an azatricyclic core, an oxo group, and a sulfonamide moiety. The presence of these functional groups contributes to its unique chemical properties and biological interactions. Specifically, the 4-fluorophenyl substituent plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles, enhancing its binding affinity to target enzymes and receptors.

In recent years, there has been a growing interest in tricyclic sulfonamides due to their potential as scaffolds for the development of novel therapeutic agents. Research has demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds with biological targets, thereby increasing the compound's binding affinity and efficacy.

The synthesis of N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The tricyclic core is typically constructed through cyclization reactions, while the introduction of the sulfonamide group is achieved through nucleophilic substitution or condensation reactions. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has enabled the efficient preparation of this complex molecule.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have shown that derivatives of tricyclic sulfonamides can inhibit the activity of key enzymes involved in various diseases. For instance, certain analogs have demonstrated inhibitory effects on carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness. Additionally, these compounds have shown promise in targeting enzymes overexpressed in cancer cells, making them attractive candidates for oncology research.

The incorporation of the 4-fluorophenyl moiety into the molecular structure has been strategically designed to enhance the compound's bioavailability and metabolic stability. Fluorine atoms are known to improve binding affinity by increasing lipophilicity and reducing metabolic degradation. This modification has been widely employed in drug development to optimize pharmacokinetic profiles and extend half-lives.

Epidemiological studies have also highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. Compounds containing fluorine atoms have been associated with improved therapeutic outcomes across various therapeutic areas. The presence of fluorine in N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide aligns with this trend and suggests that it may exhibit enhanced efficacy compared to non-fluorinated analogs.

The sulfonamide group is another critical feature of this compound that contributes to its biological activity. Sulfonamides are well-known for their ability to interact with biological targets through hydrogen bonding and ionic interactions. This property makes them valuable tools for modulating enzyme activity and receptor binding. In particular, sulfonamides have been extensively studied for their anti-inflammatory and antimicrobial properties.

In conclusion, N-(4-fluorophenyl)methyl-11-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4(12),5,7-triene-6-sulfonamide(CAS No. 898462-56-1) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure, featuring a tricyclic core and multiple functional groups, makes it an attractive candidate for further investigation into various therapeutic applications.